Cas no 1593355-19-1 (ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine)

• Product Name: ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine
• CAS No: 1593355-19-1
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6177445
• PubChem ID: 116303096
• Update Time: 2025-06-15

ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine Chemical and Physical Properties

Names and Identifiers

• ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine
• EN300-1290991
• 1593355-19-1
• ethyl({2-[methyl(pent-4-en-1-yl)amino]ethyl})amine

• Inchi： 1S/C10H22N2/c1-4-6-7-9-12(3)10-8-11-5-2/h4,11H,1,5-10H2,2-3H3
• InChI Key： LYBWQYRJZZGPMC-UHFFFAOYSA-N
• SMILES： N(C)(CCNCC)CCCC=C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine

Comprehensive Overview of Ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine (CAS No. 1593355-19-1): Properties, Applications, and Industry Insights

The chemical compound ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine (CAS No. 1593355-19-1) has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and specialty chemicals. With the increasing demand for high-purity amines and functionalized aliphatic compounds, this molecule stands out for its unique structural features, including an ethylamine backbone and a reactive pent-4-en-1-yl group. Researchers and industry professionals are actively exploring its potential in catalysis, polymer modification, and bioactive molecule design, aligning with trends toward sustainable and efficient chemical processes.

One of the key reasons for the growing interest in ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine is its role in click chemistry and cross-coupling reactions. The presence of the allylic double bond (from the pent-4-en-1-yl moiety) enables facile functionalization, making it a valuable building block for drug discovery and material science. Recent studies highlight its utility in constructing nitrogen-rich scaffolds, which are critical for developing enzyme inhibitors and ligands for metal-organic frameworks (MOFs). These applications resonate with current industry priorities, such as green chemistry and atom-efficient synthesis.

From a synthetic perspective, CAS No. 1593355-19-1 exemplifies the convergence of structural modularity and reactivity control. Its secondary amine functionality allows for selective derivatization, while the methyl-substituted ethylamine segment enhances steric tunability. This balance is particularly relevant for asymmetric catalysis, where chiral amine auxiliaries are in high demand. Moreover, the compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a candidate for high-throughput screening and industrial-scale production.

In the context of market trends, searches for specialty amines and CAS No. 1593355-19-1 suppliers have surged, reflecting its commercial viability. Analysts attribute this to the compound’s low toxicity profile and adaptability to regulatory-compliant processes. Frequently asked questions (FAQs) include its storage conditions, solubility data, and compatibility with common reagents—topics that underscore the need for detailed technical documentation. Additionally, its potential in renewable energy applications, such as CO2 capture and battery electrolyte additives, has sparked interdisciplinary research.

Looking ahead, innovations in computational chemistry and machine learning-assisted molecular design are expected to further unlock the capabilities of ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine. By integrating QSPR modeling (Quantitative Structure-Property Relationship) and high-performance liquid chromatography (HPLC) analytics, researchers aim to optimize its reaction pathways and purity thresholds. As industries prioritize circular economy principles, this compound’s recyclability and biodegradation potential will likely become focal points for future studies.

In summary, ethyl({2-methyl(pent-4-en-1-yl)aminoethyl})amine (CAS No. 1593355-19-1) represents a dynamic intersection of chemical innovation and industrial applicability. Its multifaceted roles—from pharmaceutical intermediates to advanced material precursors—highlight its relevance in addressing contemporary challenges. For stakeholders seeking custom synthesis solutions or performance-enhancing additives, this compound offers a compelling combination of synthetic flexibility and scalability.